Cas no 69-65-8 (D-Mannitol)

• Product Name: D-Mannitol
• CAS No: 69-65-8
• MF: C₆H₁₄O₆
• MW: 182.1718
• MDL: MFCD00064287
• CID: 33897
• PubChem ID: 24896586
• Update Time: 2025-07-31

D-Mannitol Chemical and Physical Properties

Names and Identifiers

• D-Mannitol
• 1,2,3,4,5,6-HEXANEHEXOL
• CORDYCEPTIC ACID
• D-MANNIT
• D-MANNITE
• D(-)-MANNITOL
• D(+)-MANNITOL
• MANNA SUGAR
• MANNITE
• MANNITOL
• MANNITOL, D-
• MANNITOL, FINE
• PARTECK DELTA M
• PARTECK M 200
• PARTECK M 300
• PARTECK(R) DELTA M
• PARTECK(R) M100
• PARTECK(R) M 200
• PARTECK(R) M 300
• 1,2,3,4,5,6-hexanehexol(mannitol)
• D-MANNITOL, EXTRA PURE USP BP
• Mannitol(Technical)
• MANNITOL, D-(P)
• MANNITOL, D-(RG)
• D-Mannitoll
• [14C]-D-(-)-Mannitol
• [3H]-Cytosine
• [3H]-D-(-)-Mannitol
• 4-aminopyrimidin-2-one
• Amresco
• Cyt
• Cytosin
• Cytosine (100 mg)
• Cytosine API
• Cytosinimine
• D-Mannitol, ACS reagent
• D-Mannitol, reagent ACS
• Diosmol
• Manicol
• Manita
• 甘露醇
• D-Mannite；Manna Sugar
• Osmitrol
• Osmofundin
• Cordycepic acid
• Mannit
• Mannigen
• Resectisol
• Mannistol
• Mannidex
• Mannazucker
• Osmosal
• Isotol
• Invenex
• Marine Crystal
• Maniton-S
• Hexahydroxyhexane
• Mannogem 2080
• Mannitol (VAN)
• Bronchitol
• Mannitol 5%
• (2R,3R,4R,5R)-hexane-1,2,3,4,5,6-hexol
• Mannitol [USAN]
• Mannitol 20%
• Mannitol 10%
• Mannitol 15%
• Aridol
• D-(-)-Mannitol
• Mannidex 16700
• (2R,3R,4R,5R)-Hexane-1,2,3,4,5,6-hexaol
• SDM No. 35
• Osmitrol 5% In Water
• D-Mannitol,97%
• DB00742
• D-Mannitol, >=98%
• EINECS 201-770-2
• NCGC00254277-01
• 133-43-7
• Mannitol, Pharmaceutical Secondary Standard; Certified Reference Material
• D(-)Mannitol
• M0044
• Osmitrol 15% In Water
• D-Mannitol, plant cell culture tested
• Mannitol [USP]
• CURESTEM CELL HEALER C20
• MANNITOL [II]
• Osmitrol 20% In Water
• ISOMALT IMPURITY, MANNITOL-(USP IMPURITY)
• D-Mannitol, BioUltra, >=99.0% (sum of enantiomers, HPLC)
• MANNITOL 5% W/ DEXTROSE 5% IN SODIUM CHLORIDE 0.12%
• CHEMBL689
• D-Mannitol, EP, USP grade
• Q-101039
• 69-65-8
• AC-14054
• ISOMALT IMPURITY B (EP IMPURITY)
• NS00068035
• ED1D1E61-FEFB-430A-AFDC-D1F4A957FC3D
• NCGC00164246-05
• C00392
• Aridol Bronchial Challenge Test Kit
• BCP9000575
• HSDB 714
• MANNITOL (USP MONOGRAPH)
• Mannitol 10% In Plastic Container
• MANNITOL [EP IMPURITY]
• D-Mannitol (Osmitrol)
• MANNITOL (II)
• Mannitol 20% In Plastic Container
• 3OWL53L36A
• MANNITOL 25%
• ISOMALT IMPURITY B [EP IMPURITY]
• D-Mannitol, SAJ special grade, >=99.0%
• MANNITOL [FCC]
• Pearlitol 200 sd
• MLS001335977
• Maniton s
• Tox21_112092_1
• INS NO.421
• Mannitol m300
• EN300-212188
• CHEBI:16899
• Mannitol 60
• AS-30501
• LACTITOL MONOHYDRATE IMPURITY C [EP IMPURITY]
• MANNITOL (EP MONOGRAPH)
• OSMITROL 5% IN WATER IN PLASTIC CONTAINER
• HMS2230N11
• 4-01-00-02841 (Beilstein Handbook Reference)
• Osmitrol (TN)
• (D)-mannitol
• OSMITROL 15% IN WATER IN PLASTIC CONTAINER
• Crystalline mannitol extra-fine
• D-Mannitol, BioXtra, >=98% (GC)
• D-Mannitol, p.a., 96.0-101.5%
• MANNITOL 15% W/ DEXTROSE 5% IN SODIUM CHLORIDE 0.45%
• DTXSID1023235
• MFCD00064287
• CHEBI:29864
• Tox21_201487
• AI3-19511
• 87-78-5
• bmse000099
• NSC407017
• OSMITROL 20% IN WATER IN PLASTIC CONTAINER
• MANNITOL [MI]
• S2381
• AB00443917_06
• CCG-266445
• D-Mannitol, Biochemical grade
• DTXSID30858955
• Bronchitol (TN)
• MANNITOL (USP-RS)
• Mannitol,(S)
• ISOMALT IMPURITY, MANNITOL- [USP IMPURITY]
• BRD-K30374899-001-09-3
• Z1198149813
• MANNITOLUM [WHO-IP LATIN]
• rel-(2R,3R,4R,5R)-Hexane-1,2,3,4,5,6-hexaol
• CAS-69-65-8
• NSC 9256
• Mannitol 200
• E 421
• MANNITOL [MART.]
• D-Mannitol, ACS reagent, for microbiology, >=99.0%
• MANNITOL (EP IMPURITY)
• NSC-407017
• MANNITOL [WHO-DD]
• MANNITOL [VANDF]
• Cordycepate
• D-Mannitol (JP18)
• Mannitolum
• ARIDOL KIT
• DTXCID001324372
• Mannitol 300
• D-?Mannitol
• MANNITOL [ORANGE BOOK]
• Resectisol In Plastic Container
• NCGC00164246-01
• Mannitol 15% In Plastic Container
• SORBITOL-MANNITOL COMPONENT MANNITOL
• MANNITOL [HSDB]
• SCHEMBL919
• DA-65240
• D-Mannitol, >=99.9999% (metals basis), for boron determination
• CCRIS 369
• NSC 407017
• MANNITOL (MART.)
• INS-421
• SR-01000838849-4
• SMR000857324
• D-MANNITOL [WHO-IP]
• D-Mannitol, SAJ first grade, >=99.0%
• UNII-3OWL53L36A
• EINECS 200-711-8
• GD11 Rx SCM C5
• E421
• Mannit p
• DTXCID603235
• 85085-15-0
• Osmitrol 10% In Water
• D-Mannitol, meets EP, FCC, USP testing specifications
• Mannitol 2080
• SR-01000838849
• D-Mannitol, AR, >=99%
• Mannitol 35
• MANNITOL [USP MONOGRAPH]
• Isomalt impurity, mannitol-
• Epitope ID:114705
• BRN 1721898
• MANNITOL 10% W/ DEXTROSE 5% IN DISTILLED WATER
• E-421
• MTL
• Crystalline mannitol standard
• NCGC00164246-04
• MANNITOL [USP-RS]
• AC-12776
• D-Mannitol, tested according to Ph.Eur.
• Mannitol;Mannite
• Pearlitol 25 c
• Pearlitol 50 c
• D-Mannitol, NIST(R) SRM(R) 920
• Mannitol 25
• mannitol-d
• SR-01000838849-3
• SW220287-1
• OSMITROL 10% IN WATER IN PLASTIC CONTAINER
• Mannitol 5% In Plastic Container
• MLS001335978
• Tox21_112092
• NCGC00164246-03
• Tox21_300483
• Q407646
• AKOS006280947
• NCGC00164246-18
• Pearlitol 160 c
• DL-Mannitol
• Pearlitol 300 dc
• D-Mannit 1000 microg/mL in Methanol
• Mannitol, United States Pharmacopeia (USP) Reference Standard
• D-Mannitol, LR, >=99%
• MANNITOL [EP MONOGRAPH]
• NCI-C50362
• HY-N0378
• NCGC00259038-01
• D-mitobronitol
• D00062
• Mannitol (USP)
• D-MANNITOL [JAN]
• Mannitol, European Pharmacopoeia (EP) Reference Standard
• Manitol
• Crystalline mannitol fine

• MDL： MFCD00064287
• Inchi： 1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4-,5-,6-/m1/s1
• InChI Key： FBPFZTCFMRRESA-KVTDHHQDSA-N
• SMILES： O([H])[C@]([H])([C@@]([H])(C([H])([H])O[H])O[H])[C@@]([H])([C@@]([H])(C([H])([H])O[H])O[H])O[H]
• BRN： 1721898

Computed Properties

• Exact Mass: 182.07900
• Monoisotopic Mass: 182.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.1
• Topological Polar Surface Area: 121
• Molecular Weight: 182.17

Experimental Properties

• Color/Form: Powder
• Density: 1.52
• Melting Point: 167-170 °C (lit.)
• Boiling Point: 295 ºC
• Flash Point: 290-295°C/3.5mm
• Refractive Index: 1.3330 (estimate)
• PH: 5.0-6.5 (25℃, 1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 121.38000
• LogP: -3.58540
• Odor: Odorless
• Refractive Index: Index of refraction: 1.3330
• Merck: 5745
• pka: 13.5(at 18℃)
• Specific Rotation: 141 º (c= USP-directives)
• Optical Activity: [α]/D +24.0±1° in borax solution acc. to ACS
• Solubility: Soluble in hot water and glycerol, soluble in ethanol, pyridine and aniline.

D-Mannitol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：OP2060000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols
• Natural Products and Extracts Plant Extracts Plant based Tamilnadia uliginosa
• Natural Products and Extracts Plant Extracts Plant based Deverra tortuosa

Additional information on D-Mannitol

D-Mannitol (CAS No. 69-65-8): A Comprehensive Guide to Properties, Applications, and Market Trends

D-Mannitol (CAS No. 69-65-8) is a naturally occurring sugar alcohol widely used in pharmaceutical, food, and industrial applications. Known chemically as 1,2,3,4,5,6-hexanehexol, this polyol compound has gained significant attention due to its unique properties, including low caloric content, non-cariogenic nature, and excellent stability. As consumers increasingly seek sugar-free alternatives and clean-label ingredients, D-Mannitol powder has emerged as a preferred choice in various formulations.

The molecular structure of D-Mannitol features six hydroxyl groups, contributing to its high solubility in water (182 g/L at 25°C) and characteristic sweet taste (about 50-70% as sweet as sucrose). Unlike common sugars, mannitol sweetener is poorly absorbed in the gastrointestinal tract, making it ideal for diabetic-friendly products and low-glycemic index foods. Recent studies highlight its potential in weight management solutions, aligning with current health trends focused on metabolic health.

In pharmaceutical applications, D-Mannitol BP/USP grade serves multiple critical functions. As a tablet excipient, it acts as both a diluent and sweetener in chewable tablets and lozenges. Its low hygroscopicity makes it particularly valuable in moisture-sensitive formulations. The compound's osmotic properties are utilized in intravenous solutions for reducing intracranial pressure, with recent research exploring its neuroprotective effects in stroke management – a hot topic in neurological therapeutics.

The food industry extensively uses food grade mannitol (E421) as a bulking agent in sugar-free chocolates, chewing gums, and baked goods. With the global healthy snacks market projected to reach $32.88 billion by 2025, manufacturers are incorporating D-Mannitol to meet demand for reduced-sugar products without compromising texture or mouthfeel. Its cooling effect in the mouth (negative heat of solution) enhances sensory profiles in mint-flavored products.

Industrial applications of D-Mannitol extend to the production of mannitol derivatives used in surfactants and resins. The compound serves as a starting material for synthesizing biodegradable polymers, aligning with circular economy principles. In analytical chemistry, its crystalline structure makes it valuable for X-ray diffraction calibration standards.

Current market analysis shows growing demand for pharmaceutical grade mannitol, driven by increased generic drug production and novel drug delivery systems. The global market, valued at $230 million in 2022, is expected to grow at 4.5% CAGR through 2030. Asia-Pacific dominates production, with China accounting for 38% of world output. Sustainability concerns have prompted development of bio-based mannitol through microbial fermentation – a response to eco-conscious manufacturing trends.

Quality specifications for D-Mannitol vary by application. Pharmaceutical grades must meet stringent compendial requirements (USP, EP, JP) for heavy metals (<0.001%), reducing sugars (<0.3%), and bacterial endotoxins (<0.5 EU/mg). Food applications typically require ≥98% purity, while industrial grades may tolerate higher impurity levels. Advanced analytical techniques like HPLC purity testing and particle size distribution analysis ensure batch-to-batch consistency.

Emerging research explores novel applications of D-Mannitol in 3D printing formulations and as a cryoprotectant in biopreservation. Its ability to form co-crystals with active pharmaceutical ingredients improves drug solubility – a key challenge in formulation science. These developments position mannitol chemistry as an active area of innovation in material science and drug delivery.

Proper storage of D-Mannitol requires protection from moisture (recommended RH <60%) at ambient temperatures. While chemically stable, prolonged exposure to high humidity may cause caking. Bulk packaging typically uses multi-layer polyethylene bags with aluminum foil lining, while smaller quantities are available in HDPE containers with desiccant packs – crucial information for procurement specialists evaluating mannitol suppliers.

Regulatory status of D-Mannitol varies by region. The FDA generally recognizes it as safe (GRAS) for food use, while EFSA maintains an ADI of "not specified." Pharmacopeial standards ensure quality for medical applications. Recent updates to GMP requirements for excipient manufacturing have increased documentation demands for producers – a critical consideration for compliance officers.

Comparative studies between D-Mannitol and other polyols (xylitol, sorbitol, erythritol) highlight its advantages in specific applications. While erythritol has gained popularity for zero-calorie claims, mannitol benefits include better heat stability for baked goods and superior tablet binding properties. Cost-performance analyses help formulators select optimal sweetener systems for target applications.

The future of D-Mannitol looks promising with expanding applications in nutraceuticals and functional foods. Research into its prebiotic potential and role in gut microbiome modulation aligns with growing interest in digestive health. As green chemistry principles gain traction, enzymatic production methods may displace traditional hydrogenation processes, reducing the carbon footprint of mannitol production.

For researchers and industry professionals, understanding D-Mannitol specifications and application guidelines remains essential. Technical resources should include solubility curves, compatibility data with common excipients, and stability profiles under various processing conditions. This knowledge enables optimal utilization of this versatile compound across diverse industries.